Cas no 302-96-5 (Stanozolol (1'H form))

Stanozolol (1'H form) structure
Stanozolol (1'H form) structure
Product Name:Stanozolol (1'H form)
CAS No:302-96-5
MF:C21H32N2O
MW:328.49158
CID:307467
Update Time:2018-12-18

Stanozolol (1'H form) Chemical and Physical Properties

Names and Identifiers

    • 2'H-Androst-2-eno[3,2-c]pyrazol-17-ol,17-methyl-, (5a,17b)-
    • Cyclopenta[7,8]phenanthro-[2,3-c]pyrazol-1-ol, 1,2,3,3a,3b,4,5,5a,6,8,10,10a,10b,11,12,12a-hexadecahydro-1,10a,12a-trimethyl-
    • Stanozolol (1'H form)
    • 17a-Methyl-17b-hydroxy-5a-androstano(3,2-c)pyrazole
    • 17b-Hydroxy-17-methyl-5a-androstano[3,2-c]pyrazole
    • 17-Methyl-5a-androstano[3,2-c]pyrazol-17b-ol
    • 17-Methyl-pyrazolo[4',3':2,3]-5a-androstan-17b-ol
    • 2'H-5a-Androst-2-eno[3,2-c]pyrazol-17b-ol, 17-methyl- (8CI)
    • Cyclopenta[7,8]phenanthro[2,3-c]pyrazol-1-ol,1,2,3,3a,3b,4,5,5a,6,7,10,10a,10b,11,12,12a-hexadecahydro-1,10a,12a-trimethyl-(6CI,7CI)
    • Inchi: InChI=1S/C21H32N2O/c1-19-11-13-12-22-23-18(13)10-14(19)4-5-15-16(19)6-8-20(2)17(15)7-9-21(20,3)24/h12,14-17,24H,4-11H2,1-3H3,(H,22,23)/t14-,15+,16-,17-,19-,20-,21-/m0/s1
    • InChI Key: LKAJKIOFIWVMDJ-IYRCEVNGSA-N
    • SMILES: N1N=C2C(=C1)C[C@]1(C)[C@@]3([C@@]([H])(CC[C@@]1([H])C2)[C@]1([H])CC[C@@](O)(C)[C@@]1(C)CC3)[H]

Experimental Properties

  • Density: 1.0279 (rough estimate)
  • Boiling Point: 466.22°C (rough estimate)
  • Refractive Index: 1.6500 (estimate)

Stanozolol (1'H form) Related Literature

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